Cas no 5432-32-6 (a-D-Glucopyranuronic acid, methylester, tetraacetate (9CI))

• Product Name: a-D-Glucopyranuronic acid, methylester, tetraacetate (9CI)
• CAS No: 5432-32-6
• MF: C₁₅H₂₀O₁₁
• MW: 376.312705993652
• MDL: MFCD00056083
• CID: 376870
• PubChem ID: 226478
• Update Time: 2025-11-06

a-D-Glucopyranuronic acid, methylester, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranuronic acid, methylester, tetraacetate (9CI)
• 1,2,3,4-TETRA-O-ACETYL-A-D-GLUCURONIDE METHYL ESTER
• methyl 3,4,5,6-tetraacetyloxyoxane-2-carboxylate
• 3,4,5,6-tetraacetoxytetrahydropyran-2-carboxylic acid methyl ester
• 1,2,3,4-Tetra-O-acetyl-alpha-D-glucuronide Methyl Ester
• NSC-82042
• .beta.-D-Glucopyranuronic acid, tetraacetate
• DPOQCELSZBSZGX-UHFFFAOYSA-N
• methyl tetra-o-acetyl-beta-d-glucopyranuronate
• DTXSID60863537
• Methyl 1,2,3,4-tetra-O-acetylhexopyranuronate
• SB40728
• NSC16926
• MFCD00056083
• FT-0672205
• NSC16925
• METHYL 3,4,5,6-TETRAKIS(ACETYLOXY)TETRAHYDRO-2H-PYRAN-2-CARBOXYLATE
• 1,2,3,4-Tetra-O-acetyl-b-D-glucuronide methyl ester
• NSC-16925
• NSC82042
• Glucopyranuronic acid, tetraacetate, .beta.-D-
• Methyl 1,2,3,4-tetra-O-acetyl-beta-D-glucuronate, >=98% (GC)
• NSC 16926
• FT-0674905
• NSC-16926
• METHYL-(1,2,3,4-TETRA-O-ACETYL-alpha-D-GALACTOPYRANOSE)URONATE
• B2705-218856
• SR-01000511075
• SY031072
• SB48538
• methyl (2R,3R,4R,5S,6R)-3,4,5,6-tetrakis(acetyloxy)oxane-2-carboxylate
• 5432-32-6
• alpha-D-Glucopyranuronic acid, methyl ester, tetraacetate
• SR-01000511075-1
• SCHEMBL13464528
• 1,2,3,4-Tetra-O-acetyl-a-D-glucuronidemethylester
• SY060904
• Methyl 1,2,3,4-tetra-O-acetyl-alpha-d-glucopyranuronate
• NS00044202
• FT-0674906
• Methyl 1,2,3,4-tetra-O-acetylhexopyranuronate #
• METHYL 1,2,3,4-TETRA-O-ACETYL-ALPHA-L-IDOPYRANURONATE
• AKOS005592320
• Methyl 1,2,3,4-tetra-O-acetyl-beta-D-glucuronate
• beta-L-Glucopyranuronic acid, methyl ester, tetraacetate (9CI)
• STK670843
• (2R,3R,4S,5R,6S)-6-(methoxycarbonyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate

• MDL： MFCD00056083
• Inchi： 1S/C15H20O11/c1-6(16)22-10-11(23-7(2)17)13(24-8(3)18)15(25-9(4)19)26-12(10)14(20)21-5/h10-13,15H,1-5H3
• InChI Key： DPOQCELSZBSZGX-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1C(=O)OC)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 376.10100
• Monoisotopic Mass: 376.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 114-114.5 ºC
• Boiling Point: 412.3°Cat760mmHg
• Flash Point: 178.4°C
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 140.73000
• LogP: -0.75750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives